4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide

• IUPAC Name: [(E)-[amino-(4-amino-1,2,5-oxadiazol-3-yl)methylidene]amino] 4-chlorobenzoate
• InChI: InChI=1S/C10H8ClN5O3/c11-6-3-1-5(2-4-6)10(17)18-15-8(12)7-9(13)16-19-14-7/h1-4H,(H2,12,15)(H2,13,16)
• InChI Key: YALSIULNZSVFFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)ON=C(C2=NON=C2N)N)Cl
• Isomeric SMILES: C1=CC(=CC=C1C(=O)O/N=C(\C2=NON=C2N)/N)Cl
• Molecular Formula: C10H8ClN5O3
• Molecular Weight: 281.65 g/mol

Description

4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide, also known as CBX-8, is a chemical compound that belongs to the class of oxadiazoles. It is an important molecule in medicinal chemistry due to its potential applications in drug discovery and development. CBX-8 has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide is not fully understood. However, it has been suggested that 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide acts by inhibiting the activity of enzymes involved in various biological processes. For instance, 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has also been shown to inhibit the activity of histone deacetylases, enzymes that are involved in the regulation of gene expression. Additionally, 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has been shown to have a number of biochemical and physiological effects. For instance, 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has also been shown to inhibit cell proliferation by arresting the cell cycle at the G1 phase. Moreover, 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has been shown to have anti-inflammatory and analgesic effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized on a large scale. Moreover, 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in drug discovery and development. However, 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide also has some limitations for lab experiments. For instance, 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has poor solubility in water, which can limit its use in certain assays. Moreover, 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has not been extensively tested in vivo, which limits its potential applications in animal studies.

Future Directions

There are several future directions for the study of 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide. One potential direction is to investigate the potential applications of 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide in the treatment of various diseases, including cancer, inflammation, and pain. Another potential direction is to develop more efficient synthesis methods for 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide, which could increase its availability for research and development. Moreover, future studies could focus on elucidating the mechanism of action of 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide and identifying potential targets for drug development. Finally, the development of 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide analogs could lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide involves the reaction of 4-amino-1,2,5-oxadiazole-3-carboximidamide with 4-chlorobenzoyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is subsequently treated with an acid to yield the final product. The synthesis of 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide is a relatively straightforward process and can be performed on a large scale.

Scientific Research Applications

4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to have antimicrobial, antifungal, and antitumor activities. 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Moreover, 4-amino-N'-[(4-chlorobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has been shown to have anti-inflammatory and analgesic effects.